Cas no 1807206-95-6 (4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride)
4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride
-
- Inchi: 1S/C7H2BrClINO2S/c8-5-1-4(3-11)7(6(10)2-5)14(9,12)13/h1-2H
- InChI Key: HSXUTQQQDMWVCM-UHFFFAOYSA-N
- SMILES: IC1=CC(=CC(C#N)=C1S(=O)(=O)Cl)Br
Computed Properties
- Exact Mass: 404.77229 g/mol
- Monoisotopic Mass: 404.77229 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 66.3
- Molecular Weight: 406.42
4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013034529-250mg |
4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride |
1807206-95-6 | 97% | 250mg |
470.40 USD | 2021-06-22 | |
| Alichem | A013034529-500mg |
4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride |
1807206-95-6 | 97% | 500mg |
823.15 USD | 2021-06-22 | |
| Alichem | A013034529-1g |
4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride |
1807206-95-6 | 97% | 1g |
1,475.10 USD | 2021-06-22 |
4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride
Research Briefing on 4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride (CAS: 1807206-95-6) in Chemical Biology and Pharmaceutical Applications
4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride (CAS: 1807206-95-6) is a highly specialized chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This sulfonyl chloride derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors, fluorescent probes, and targeted therapeutics. Its unique structural features, including the bromo, cyano, and iodo substituents, make it a valuable building block for constructing complex molecular architectures with tailored functionalities.
Recent studies have highlighted the compound's role in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrases (CAs), a family of enzymes implicated in various pathological conditions, including cancer, glaucoma, and obesity. Researchers have utilized 4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride as a precursor to develop potent and selective CA inhibitors with improved pharmacokinetic properties. The presence of halogen atoms in the molecule facilitates further functionalization via cross-coupling reactions, enabling the rapid diversification of chemical libraries for high-throughput screening.
In addition to its applications in medicinal chemistry, this compound has been employed in the design of fluorescent probes for bioimaging. The electron-withdrawing cyano and sulfonyl groups, combined with the heavy iodine atom, contribute to the probe's photophysical properties, making it suitable for advanced imaging techniques such as fluorescence lifetime imaging microscopy (FLIM) and super-resolution microscopy. Recent work published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this scaffold into a series of environment-sensitive probes for detecting reactive oxygen species (ROS) in live cells.
The synthetic utility of 4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride has been further expanded by its use in click chemistry reactions. A 2023 study in Angewandte Chemie reported its application in the synthesis of sulfonyl-triazole hybrids via copper-catalyzed azide-alkyne cycloaddition (CuAAC). These hybrids exhibited remarkable antibacterial activity against multidrug-resistant strains, highlighting the compound's potential in addressing the global antibiotic resistance crisis. The researchers attributed this activity to the synergistic effects of the sulfonyl chloride moiety and the triazole ring, which enhance membrane permeability and target binding affinity.
From a safety and handling perspective, recent toxicological assessments of 4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride have provided valuable insights into its occupational exposure limits and proper storage conditions. Studies conducted under Good Laboratory Practice (GLP) guidelines have established that the compound requires careful handling due to its reactivity with moisture and potential skin/eye irritation properties. These findings have important implications for industrial-scale production and laboratory use, prompting the development of improved handling protocols and containment strategies.
Looking forward, the unique properties of 4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride position it as a key player in several emerging research areas. Its application in PROTAC (proteolysis targeting chimera) technology shows particular promise, with recent patents disclosing its use in the development of heterobifunctional degraders targeting oncogenic proteins. Furthermore, computational studies leveraging quantum mechanical calculations and molecular docking simulations are providing deeper insights into its reactivity patterns and binding modes, enabling more rational design of derivatives with enhanced biological activities.
1807206-95-6 (4-Bromo-2-cyano-6-iodobenzenesulfonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)